N-[3-chloro-4-(4-morpholinyl)phenyl]-2-[4-(methylthio)phenoxy]acetamide

• IUPAC Name: N-(3-chloro-4-morpholin-4-ylphenyl)-2-(4-methylsulfanylphenoxy)acetamide
• InChI: InChI=1S/C19H21ClN2O3S/c1-26-16-5-3-15(4-6-16)25-13-19(23)21-14-2-7-18(17(20)12-14)22-8-10-24-11-9-22/h2-7,12H,8-11,13H2,1H3,(H,21,23)
• InChI Key: BWJSGUZYCPNCDM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)N3CCOCC3)Cl
• Molecular Formula: C19H21ClN2O3S
• Molecular Weight: 392.9 g/mol

Description

“N-[3-chloro-4-(4-morpholinyl)phenyl]-2-[4-(methylthio)phenoxy]acetamide” is a complex organic compound. It contains a morpholine ring, which is often found in pharmaceuticals, and a phenoxy group, which is common in various organic compounds. The compound also contains a methylthio group attached to a phenyl ring, and an acetamide group, which is a common feature in various drugs.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the morpholinyl group, the chloro-substituted phenyl ring, and the phenoxy and methylthio groups attached to an acetamide group. The presence of these functional groups would likely confer specific physical and chemical properties to the compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The morpholinyl group might undergo reactions with electrophiles, and the chloro group on the phenyl ring could potentially be substituted with other groups. The acetamide group could undergo hydrolysis under acidic or basic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. For example, the presence of the polar morpholinyl and acetamide groups might increase its solubility in polar solvents. The compound might also exhibit specific optical properties due to the presence of the conjugated system in the phenyl ring.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. As with all chemicals, appropriate safety precautions should be taken when handling and using this compound.